molecular formula C11H16N2O3 B15269192 2-(Trimethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid

2-(Trimethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid

Cat. No.: B15269192
M. Wt: 224.26 g/mol
InChI Key: VOHQSEWJVVPGDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Trimethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid is a heterocyclic compound featuring a tetrahydrofuran (oxolane) ring fused with a trimethyl-substituted pyrazole moiety and a carboxylic acid group. Its molecular formula is C₁₁H₁₆N₂O₃, with a molecular weight of 224.26 g/mol (approximated based on structural analogs) . The compound is typically synthesized in high purity (≥95%) and is characterized by its trans stereochemical configuration, as indicated by the "trans" prefix in its systematic name .

Properties

IUPAC Name

2-(1,3,5-trimethylpyrazol-4-yl)oxolane-3-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H16N2O3/c1-6-9(7(2)13(3)12-6)10-8(11(14)15)4-5-16-10/h8,10H,4-5H2,1-3H3,(H,14,15)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VOHQSEWJVVPGDD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NN1C)C)C2C(CCO2)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H16N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

224.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Scientific Research Applications

The applications of 2-(Trimethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, also known as trans-2-(Trimethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, are primarily in scientific research . This compound, with the molecular formula C11 H16 N2 O3 and a molecular weight of 224.256, is often utilized as a building block in chemical synthesis .

Chemical Data

  • Analyte Name: trans-2-(Trimethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic Acid
  • CAS Number: 1807939-18-9
  • Molecular Formula: C11 H16 N2 O3
  • Molecular Weight: 224.256
  • Accurate Mass: 224.116
  • SMILES: Cc1nn(C)c(C)c1[C@H]2OCC[C@@H]2C(=O)O
  • InChI: InChI=1S/C11H16N2O3/c1-6-9(7(2)13(3)12-6)10-8(11(14)15)4-5-16-10/h8,10H,4-5H2,1-3H3,(H,14,15)/t8-,10-/m0/s1
  • IUPAC: (2S,3S)-2-(1,3,5-trimethylpyrazol-4-yl)oxolane-3-carboxylic acid

Scientific Research Applications

  • Intermediate in Synthesis: 2-(Trimethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid can be used as a key intermediate in the preparation of pyrazole derivatives .
  • Building Block: It serves as a building block in the synthesis of complex molecules .
  • Pharmaceutical Research: Pyrazol-4-yl-heterocyclyl-carboxamide compounds, which can be synthesized using this carboxylic acid, have potential uses in pharmaceutical research .
  • Reagent: This compound is used as a reagent in various chemical reactions .

Product Information

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties and applications of 2-(Trimethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, a comparative analysis with structurally analogous compounds is provided below.

Table 1: Structural and Physicochemical Comparison

Compound Name Molecular Formula Molecular Weight (g/mol) Substituents on Pyrazole Ring Purity Key Features/Applications
2-(Trimethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid (target compound) C₁₁H₁₆N₂O₃ 224.26 Trimethyl (-CH₃)₃ ≥95% High steric hindrance; trans configuration
2-[1-(Propan-2-yl)-1H-pyrazol-4-yl]oxolane-3-carboxylic acid, trans C₁₁H₁₆N₂O₃ 224.26 Isopropyl (-CH(CH₃)₂) ≥95% Bulkier substituent; discontinued commercial availability
rac-(2R,3R)-2-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid C₁₆H₁₈N₂O₃ 286.33 3,5-Dimethyl, 1-phenyl ≥95% Enhanced aromaticity; potential for π-π interactions
rac-(2R,3R)-2-(1-Methyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid C₁₀H₁₄N₂O₃ 210.23 Methyl (-CH₃) ≥95% Simplified structure; lower steric demand

Key Observations :

Substituent Effects :

  • The trimethyl substituent in the target compound introduces significant steric hindrance compared to the methyl or isopropyl analogs. This may influence its reactivity in coupling reactions or binding affinity in coordination complexes.
  • The phenyl-substituted analog (C₁₆H₁₈N₂O₃) exhibits enhanced aromatic character, which could improve stability in organic solvents but reduce solubility in polar media .

Stereochemical Considerations :

  • The trans configuration in the target compound and its isopropyl analog () may favor specific crystallographic packing or biological activity compared to racemic mixtures (e.g., and ).

Purity and Synthesis :

  • All compounds listed exhibit ≥95% purity, indicating standardized synthetic protocols, likely involving Suzuki-Miyaura couplings or cycloaddition reactions for pyrazole ring formation .

Biological Activity

2-(Trimethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, also known by its chemical name trans-2-(Trimethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, is a compound that belongs to the class of pyrazole derivatives. Pyrazoles are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This article provides a comprehensive overview of the biological activity associated with this specific compound, focusing on its pharmacological potential and relevant research findings.

The compound has the following characteristics:

  • CAS Number : 1807939-18-9
  • Molecular Formula : C₁₁H₁₄N₂O₃
  • Molecular Weight : 218.25 g/mol

Anti-inflammatory Activity

Pyrazole derivatives have been documented to possess anti-inflammatory properties. For example, various studies have reported that certain pyrazole compounds can inhibit the production of pro-inflammatory cytokines like TNF-alpha and IL-6 . The potential of 2-(Trimethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid in this regard remains to be explored in detail but could align with these findings.

Anticancer Activity

The anticancer potential of pyrazole derivatives is well-documented. They have been shown to act as inhibitors of key cancer-related enzymes and pathways, including BRAF(V600E), which is crucial in certain types of cancer . While direct studies on the anticancer effects of 2-(Trimethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid are sparse, its structural analogs have demonstrated promising results in inhibiting tumor growth.

Case Studies and Research Findings

Recent literature highlights various case studies involving pyrazole derivatives:

  • Antitumor Activity : A study synthesized a series of novel pyrazole derivatives that showed significant antitumor activity against breast cancer cell lines . The findings suggest that modifications in the pyrazole structure can enhance its efficacy.
  • Anti-inflammatory Effects : Research on related compounds has demonstrated their ability to reduce inflammation in animal models, showing a reduction in edema comparable to standard anti-inflammatory drugs like ibuprofen .
  • Molecular Docking Studies : Molecular docking analyses have indicated that certain pyrazole derivatives can effectively bind to target proteins involved in cancer progression and inflammation, suggesting a mechanism for their biological activity .

Q & A

Q. Key Steps :

  • Intermediate preparation : Synthesize the trimethylpyrazole component via cyclocondensation of hydrazines with β-keto esters.
  • Coupling : Use Pd-catalyzed cross-coupling (e.g., Suzuki-Miyaura) for regioselective attachment to the oxolane ring .
  • Purification : Column chromatography (cyclohexane/ethyl acetate gradients) or recrystallization (acetic acid) achieves >95% purity .

How can the stereochemistry of the (2R,3R) configuration be confirmed?

Advanced Research Focus
X-ray crystallography is the gold standard for determining absolute stereochemistry. Using SHELX programs (e.g., SHELXL for refinement), single-crystal diffraction data can resolve the oxolane ring’s conformation and substituent orientations . Chiral HPLC with polysaccharide-based columns (e.g., Chiralpak® IA) can separate enantiomers, while NOESY NMR identifies spatial proximities between protons on the pyrazole and oxolane rings .

Q. Example Workflow :

Crystallization : Grow crystals in ethanol/water mixtures.

Data Collection : Use a synchrotron source for high-resolution data.

Refinement : SHELXL refines anisotropic displacement parameters and validates the (2R,3R) configuration .

What spectroscopic techniques are critical for characterizing this compound?

Q. Basic Research Focus

  • NMR :
    • ¹H NMR : Peaks at δ 1.2–1.5 ppm (trimethyl groups), δ 3.5–4.2 ppm (oxolane protons), and δ 7.0–7.5 ppm (pyrazole protons) .
    • ¹³C NMR : Carboxylic acid carbon at δ 170–175 ppm, oxolane carbons at δ 60–80 ppm .
  • IR : Strong absorption at 1700–1720 cm⁻¹ (C=O stretch), 2500–3300 cm⁻¹ (broad O-H from COOH) .
  • Mass Spectrometry : ESI-MS shows [M+H]⁺ at m/z 253.2 (calculated for C₁₀H₁₆N₂O₃) .

How does the trimethylpyrazole substituent influence reactivity and biological activity?

Advanced Research Focus
The electron-donating trimethyl groups enhance the pyrazole ring’s stability and modulate electronic effects, potentially increasing affinity for hydrophobic enzyme pockets. Comparative studies with methyl or ethyl analogs (e.g., from Enamine Ltd. catalogs) show that trimethylation reduces metabolic degradation in vitro . Computational docking (AutoDock Vina) predicts interactions with kinase ATP-binding sites, but empirical validation is ongoing .

Q. Key Considerations :

  • Steric Effects : Trimethyl groups may hinder rotation, affecting binding kinetics.
  • LogP : Increased hydrophobicity (calculated LogP ~1.8) improves membrane permeability .

What are the challenges in achieving high enantiomeric excess (ee) during synthesis?

Advanced Research Focus
Racemization can occur at the oxolane’s chiral centers under acidic or high-temperature conditions. Strategies include:

  • Asymmetric Catalysis : Use chiral auxiliaries (e.g., Evans’ oxazolidinones) during ring formation .
  • Kinetic Resolution : Lipase-catalyzed ester hydrolysis (e.g., Candida antarctica Lipase B) enriches ee to >90% .

Q. Data Contradictions :

  • reports racemic mixtures, while highlights enantiopure analogs. This discrepancy underscores the need for condition-specific optimization .

How can computational modeling guide the design of derivatives with enhanced bioactivity?

Advanced Research Focus
Density Functional Theory (DFT) calculates frontier molecular orbitals to predict redox behavior. Molecular dynamics simulations (AMBER) assess binding stability to targets like COX-2 or HDACs. For example, replacing the carboxylic acid with an amide improves solubility while retaining hydrogen-bonding capacity .

Q. Case Study :

  • COX-2 Docking : The oxolane ring’s conformation aligns with the enzyme’s hydrophobic cleft, while the carboxylic acid interacts with Arg120 .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.